Cas no 2034513-98-7 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide)

• Product Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide
• CAS No: 2034513-98-7
• MF: C₁₇H₂₃N₃O₃S
• MW: 349.447822809219
• CID: 6294316
• PubChem ID: 92065170
• Update Time: 2025-07-17

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide
• F6353-5757
• 2-(3,5-dimethylisoxazol-4-yl)-N-(2-(furan-3-yl)-2-thiomorpholinoethyl)acetamide
• AKOS026687799
• 2034513-98-7
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]acetamide
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]acetamide

• Inchi： 1S/C17H23N3O3S/c1-12-15(13(2)23-19-12)9-17(21)18-10-16(14-3-6-22-11-14)20-4-7-24-8-5-20/h3,6,11,16H,4-5,7-10H2,1-2H3,(H,18,21)
• InChI Key： OPSBZLTUKNFUFJ-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1=COC=C1)CNC(CC1C(C)=NOC=1C)=O

Computed Properties

• Exact Mass: 349.14601278g/mol
• Monoisotopic Mass: 349.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.8Ų

Additional information on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide

Introduction to 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034513-98-7, specifically 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide, represents a fascinating intersection of structural complexity and biological potential. This molecule, characterized by its intricate heterocyclic framework, has garnered attention in the field of chemical biology due to its unique pharmacophoric features. The presence of multiple functional groups, including dimethyl-1,2-oxazole, furan, and thiomorpholine, suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules with complex structural motifs. Among these, oxazole derivatives have emerged as key scaffolds due to their ability to modulate various biological pathways. The 3,5-dimethyl-1,2-oxazol moiety in this compound not only contributes to its structural rigidity but also enhances its binding affinity to specific protein targets. This has been particularly relevant in the search for novel inhibitors of enzymes involved in inflammatory and metabolic diseases.

The furan ring present in the molecule is another critical feature that contributes to its biological activity. Furan derivatives are well-known for their role in medicinal chemistry, often serving as key pharmacophores in antimicrobial and antiviral agents. The incorporation of a furan-3-yl group into the molecular structure of this compound suggests potential interactions with nucleophilic centers in biological targets, which could be exploited for therapeutic purposes.

Furthermore, the thiomorpholine component adds an additional layer of complexity to the molecule. Thiomorpholine derivatives have been extensively studied for their pharmacological properties, particularly in the context of central nervous system (CNS) disorders. The presence of this moiety may enhance the compound's ability to cross the blood-brain barrier, making it a viable candidate for treating neurological conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Molecular docking studies have revealed that 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide can interact with various enzymes and receptors involved in critical biological processes. These interactions are mediated by hydrogen bonding networks and hydrophobic interactions, which are essential for achieving high affinity and selectivity.

The synthesis of this compound presents a significant challenge due to its complex architecture. However, modern synthetic methodologies have made it possible to construct such molecules with high yield and purity. Techniques such as multi-step organic synthesis combined with catalytic transformations have been employed to introduce the necessary functional groups while maintaining structural integrity.

In vitro studies have begun to uncover the potential biological activities of this compound. Initial experiments suggest that it exhibits inhibitory effects on several key enzymes associated with inflammation and oxidative stress. These findings are particularly intriguing given the growing interest in developing targeted therapies for chronic diseases such as diabetes and cardiovascular disorders.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. The structural diversity inherent in molecules like 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yilethylacetamide) provides a rich foundation for designing novel therapeutic agents. By leveraging computational tools and synthetic strategies, researchers can rapidly explore new chemical spaces and identify molecules with optimized pharmacological profiles.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. The development of small molecules like this one exemplifies how interdisciplinary collaboration between chemists, biologists, and pharmacologists can lead to innovative solutions for complex medical challenges. The integration of cutting-edge technologies into research pipelines ensures that compounds such as this will remain at the forefront of therapeutic innovation.

The future prospects for this compound are promising. Ongoing studies aim to elucidate its mechanism of action and explore its potential in preclinical models. By validating its efficacy and safety profiles, researchers hope to pave the way for clinical trials and ultimately bring new treatments to patients suffering from debilitating diseases.

In conclusion,2-(3,5-dimethyl-1,2-oxtzol-llethylacetamide represents a significant advancement in chemical biology. Its unique structural features and promising biological activities make it a valuable tool for further research into therapeutic interventions. As our scientific capabilities continue to grow,CAS no 2034513 -98 -7 will undoubtedly play a crucial role in shaping the future of medicine.